(E)-3-((3-chloro-4-methylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-chloro-4-methylanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H13ClFN3S/c1-12-2-7-16(8-17(12)20)23-10-14(9-22)19-24-18(11-25-19)13-3-5-15(21)6-4-13/h2-8,10-11,23H,1H3/b14-10+
• InChI Key: FVDUKGCXGSNCTR-GXDHUFHOSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H13ClFN3S
• Molecular Weight: 369.8 g/mol

Description

(E)-3-((3-chloro-4-methylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C19H13ClFN3S and its molecular weight is 369.84. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

One of the primary research applications of this compound involves its synthesis and structural analysis. Frolov et al. (2005) described the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles, closely related to the compound , with lithium aluminum hydride, resulting in derivatives confirmed by X-ray diffraction analysis Frolov, K., Dotsenko, V., Krivokolysko, S., Chernega, A. N., & Litvinov, V. (2005). This highlights the compound's role in advancing understanding of chemical structures and reactions.

Biological and Antioxidant Activity

Research into the antioxidant properties of thiazolidin-4-one derivatives, prepared from 4-fluorobenzaldehyde, demonstrates the compound's potential in the development of novel antioxidants. These compounds showed promising activity, indicating the broader relevance of the chemical structure in medicinal chemistry and bioactivity studies El Nezhawy, A. O. H., Ramla, M., Khalifa, N., & Abdulla, M. M. (2009).

Fungicidal Properties

An exploration of thiazolylacrylonitriles' fungicidal activity showcases the compound's potential in agricultural chemistry. Novel syntheses led to compounds with significant activity against various fungi, underscoring the value of this chemical framework in developing new fungicides Shen, De-long (2010).

Optical and Electronic Applications

The compound's structural motif is relevant in materials science, particularly in the creation of novel materials with unique optical and electronic properties. Studies on related compounds with push-pull chromophoric systems, for example, illuminate the potential of these structures in developing advanced materials for optoelectronic applications Anandan, S., Manoharan, S., Narendran, N., Girisun, T., & Asiri, A. (2018).